Cas no 6633-36-9 (3,5-Diamino-4-methylbenzoic acid)

3,5-Diamino-4-methylbenzoic acid structure
6633-36-9 structure
Product Name:3,5-Diamino-4-methylbenzoic acid
CAS No:6633-36-9
MF:C8H10N2O2
MW:166.177201747894
MDL:MFCD00025283
CID:511848
PubChem ID:245116
Update Time:2025-04-19

3,5-Diamino-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3,5-diamino-4-methyl-
    • 3,5-DIAMINO-4-METHYLBENZOIC ACID
    • 3,5-Diamino-4-methyl-benzoesaeure
    • 3,5-diamino-4-methyl-benzoic acid
    • 3,5-Diamino-p-toluic acid
    • 3.5-Diamino-p-toluylsaeure
    • 4-methyl-3,5-diaminobenzoic acid
    • AC1L6F75
    • AC1Q2FJW
    • AC1Q5TR0
    • CTK5C4280
    • NSC56684
    • SureCN988442
    • STL119727
    • BBL009507
    • AK326738
    • AB0205162
    • H2891
    • BB 0256451
    • AM20040980
    • TL80090814
    • Z237732034
    • MFCD00025283
    • SCHEMBL988442
    • 6633-36-9
    • CS-0061184
    • Z237523054
    • SY107909
    • NSC-56684
    • AKOS000114110
    • 3,5-diamino-4-methylbenzoicacid
    • EN300-27172
    • 3,5-diamino-4-methyl-benzoicacid
    • DTXSID30288576
    • A918136
    • DS-11896
    • 3,5-Diamino-4-methylbenzoic acid
    • MDL: MFCD00025283
    • Inchi: 1S/C8H10N2O2/c1-4-6(9)2-5(8(11)12)3-7(4)10/h2-3H,9-10H2,1H3,(H,11,12)
    • InChI Key: KNWUVCLZVAITFP-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C(C)=C(C=1)N)N)=O

Computed Properties

  • Exact Mass: 166.0743
  • Monoisotopic Mass: 166.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.3
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.353
  • Boiling Point: 453.3°C at 760 mmHg
  • Flash Point: 228°C
  • Refractive Index: 1.681
  • PSA: 89.34
  • LogP: 2.02000

3,5-Diamino-4-methylbenzoic acid Security Information

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